BENGHE Foundational & Exploratory

Check Availability & Pricing

(R)-N-Boc-3-Amino-3-phenylpropanoic acid
safety and hazards

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

(R)-N-Boc-3-Amino-3-
Compound Name: ) )
phenylpropanoic acid

Cat. No.: B064540

An In-Depth Technical Guide to the Safety and Hazards of (R)-N-Boc-3-Amino-3-
phenylpropanoic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive safety and handling guide for (R)-N-Boc-3-Amino-3-
phenylpropanoic acid (CAS No. 161024-80-2). As a crucial chiral building block in synthetic
chemistry and pharmaceutical development, a thorough understanding of its potential hazards
and the implementation of robust safety protocols are paramount to ensuring a safe laboratory
environment. This guide synthesizes available data to provide field-proven insights and self-
validating protocols, grounded in authoritative references.

Core Identification and Physicochemical Properties

(R)-N-Boc-3-Amino-3-phenylpropanoic acid is a derivative of 3-phenylalanine, where the
amino group is protected by a tert-butoxycarbonyl (Boc) group. This protection strategy is
common in peptide synthesis and the development of small molecule therapeutics.
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Property Value Reference

(R)-N-tert-Butoxycarbonyl-3-
Synonyms amino-3-phenylpropanoic acid;  [1]
(R)-N-BOC-B-phenyl-B-alanine

CAS Number 161024-80-2 [1]
Molecular Formula C14H19NO4 [1]
Molecular Weight 265.31 g/mol [1]
Physical State Solid, Off-white Powder [1]
Melting Point 123.4°C [1112]

Hazard Identification and GHS Classification

A critical aspect of working with any chemical is a clear understanding of its hazard
classification. For (R)-N-Boc-3-Amino-3-phenylpropanoic acid, there is conflicting
information in publicly available safety data sheets. Some sources indicate that the product is
not considered hazardous under the US OSHA Hazard Communication Standard (29 CFR
1910.1200)[1]. However, other authoritative sources, such as PubChem, classify stereoisomers
and closely related analogs under the Globally Harmonized System (GHS) as causing skin,
eye, and respiratory irritation[3][4].

Expert Insight: When faced with conflicting data, a scientist's primary duty is to adopt the more
conservative, safety-conscious approach. The structural components of the molecule do not
preclude the possibility of irritant properties. Therefore, it is prudent to handle this compound as
a potential irritant until its toxicological properties are more thoroughly investigated[1][5]. The
following classification should be assumed for risk assessment and protocol development.
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Data synthesized from analogous compounds listed on PubChem[3][4].

GHS Pictogram for Irritants

Warning
(Exclamation Mark)

Click to download full resolution via product page

Caption: GHS Pictogram for Skin/Eye/Respiratory Irritation.

Safe Handling and Exposure Control

The primary objective when handling this solid compound is to prevent the generation and
inhalation of dust and to avoid direct contact with skin and eyes[1]. A risk-based approach,
utilizing the hierarchy of controls, is the most effective strategy.
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Hierarchy of Controls for (R)-N-Boc-3-Amino-3-phenylpropanoic acid

Elimination
(Not Feasible)

Most Effective
to
Least Effective

Substitution
(Not Practical)

Most Effective
to
Least Effective

Engineering Controls
» Chemical Fume Hood
« Ventilated Balance Enclosure

Most Effective
to
Least Effective

Administrative Controls
» Standard Operating Procedures (SOPS)
 Designated Work Areas
* Training

Most Effective
to
Least Effective

Personal Protective Equipment (PPE)
« Safety Goggles

* Lab Coat
« Nitrile Gloves
* Respirator (if needed)
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[ Alert personnel in the immediate area ]

l

Assess spill size and risk
Is it a minor spill?

[o] Yes

Evacuate the area

Ensure proper PPE is worn

Contact EHS (Goggles, Gloves, Lab Coat, Respirator if needed)

Gently cover spill with absorbent pads
AVOID generating dust

Sweep up material into a labeled waste container

Clean spill area with a damp cloth

Dispose of all materials as hazardous waste

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for responding to an accidental solid spill.
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First-Aid Measures

The following first-aid measures should be taken immediately upon exposure. Medical attention
should be sought if symptoms occur or persist.[1]

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give
Inhalation o o ) o
artificial respiration. Seek medical attention if

symptoms occur.[1][6]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[1][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7][8]

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Seek medical attention if

symptoms occur.[9][8]

Fire-Fighting Measures

o Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as
water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

o Specific Hazards: In the event of a fire, hazardous decomposition products may be released,
including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOXx).[1][10]

¢ Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][9]
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Stability and Reactivity

o Reactivity: No specific reactivity hazards are known under normal conditions.[1]

o Chemical Stability: The compound is stable under recommended storage conditions.[1][10]

[°]
e Hazardous Polymerization: Will not occur.[1][9]

» Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.[1][9]

Conclusion

(R)-N-Boc-3-Amino-3-phenylpropanoic acid is a valuable chemical intermediate with a
manageable hazard profile when handled correctly. While some data sheets classify it as non-
hazardous, the potential for skin, eye, and respiratory irritation necessitates a conservative
approach. The core principles of safe handling—utilizing engineering controls, wearing
appropriate PPE, preventing dust generation, and being prepared for emergencies—are
essential for all researchers, scientists, and drug development professionals. Always consult
the most recent Safety Data Sheet provided by your specific supplier before commencing any
work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b064540#r-n-boc-3-amino-3-phenylpropanoic-acid-
safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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